Cas no 1806579-92-9 (Ethyl 5-hydroxy-2-(trifluoromethyl)isonicotinate)

• Product Name: Ethyl 5-hydroxy-2-(trifluoromethyl)isonicotinate
• CAS No: 1806579-92-9
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4907718
• Update Time: 2025-06-09

Ethyl 5-hydroxy-2-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-hydroxy-2-(trifluoromethyl)isonicotinate

• Inchi： 1S/C9H8F3NO3/c1-2-16-8(15)5-3-7(9(10,11)12)13-4-6(5)14/h3-4,14H,2H2,1H3
• InChI Key： FHFWFAYDTAJXQD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C(=CN=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 5-hydroxy-2-(trifluoromethyl)isonicotinate

Ethyl 5-hydroxy-2-(trifluoromethyl)isonicotinate (CAS No. 1806579-92-9): A Comprehensive Overview

Ethyl 5-hydroxy-2-(trifluoromethyl)isonicotinate (CAS No. 1806579-92-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 5-hydroxy-2-(trifluoromethyl)isonicotinate consists of an isonicotinic acid derivative with an ethyl ester group and a trifluoromethyl substituent. The presence of these functional groups imparts distinct chemical and biological properties, making it an intriguing subject for further investigation. Specifically, the 5-hydroxy moiety and the trifluoromethyl group contribute to its reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing fluorine atoms. The introduction of fluorine into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological receptors. The trifluoromethyl group in Ethyl 5-hydroxy-2-(trifluoromethyl)isonicotinate is particularly noteworthy, as it has been shown to improve the pharmacokinetic properties of several drug candidates.

One of the most compelling aspects of Ethyl 5-hydroxy-2-(trifluoromethyl)isonicotinate is its potential role in the development of antimicrobial agents. The structural features of this compound suggest that it may interact with bacterial enzymes and cellular processes, leading to inhibitory effects on pathogenic microorganisms. Preliminary studies have indicated that derivatives of isonicotinic acid, such as Ethyl 5-hydroxy-2-(trifluoromethyl)isonicotinate, exhibit promising activity against various bacterial strains.

The synthesis of Ethyl 5-hydroxy-2-(trifluoromethyl)isonicotinate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group typically requires specialized reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and fluorination methods, are often employed to construct the desired molecular framework.

The biological activity of Ethyl 5-hydroxy-2-(trifluoromethyl)isonicotinate has been the focus of several recent studies. Researchers have been particularly interested in its potential as a lead compound for the development of new drugs targeting infectious diseases. The compound's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways makes it a compelling candidate for further exploration.

In addition to its antimicrobial properties, Ethyl 5-hydroxy-2-(trifluoromethyl)isonicotinate may also have applications in other therapeutic areas. Its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for designing new drugs with enhanced efficacy and reduced side effects. Furthermore, the presence of both hydroxyl and ester functional groups provides opportunities for further chemical modification, allowing researchers to fine-tune its pharmacological profile.

The chemical stability and solubility characteristics of Ethyl 5-hydroxy-2-(trifluoromethyl)isonicotinate are also important considerations for its practical application. These properties determine how well the compound can be formulated into drug products and how effectively it can be delivered to target tissues in vivo. Recent advancements in formulation science have enabled the development of novel delivery systems that can enhance the bioavailability and therapeutic efficacy of such compounds.

The regulatory landscape for new drug development also plays a crucial role in determining the commercial viability of Ethyl 5-hydroxy-2-(trifluoromethyl)isonicotinate. Regulatory agencies require rigorous testing to ensure that new drugs are safe and effective before they can be approved for clinical use. This process involves preclinical studies in cell cultures and animal models, followed by human clinical trials to evaluate safety and efficacy.

The future prospects for Ethyl 5-hydroxy-2-(trifluoromethyl)isonicotinate are promising, given its unique structural features and potential biological activities. Continued research efforts are needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies will be essential in bringing this compound from laboratory research to clinical application.